Cas no 2034487-43-7 (WGHXBKCAWGRSCS-UHFFFAOYSA-N)

• Product Name: WGHXBKCAWGRSCS-UHFFFAOYSA-N
• CAS No: 2034487-43-7
• MF: C₁₆H₁₃N₃OS₂
• MW: 327.42392039299
• CID: 6378313
• PubChem ID: 121017069
• Update Time: 2025-08-02

WGHXBKCAWGRSCS-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WGHXBKCAWGRSCS-UHFFFAOYSA-N
• 3-Thiophenecarboxamide, N-[2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl]-
• N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)thiophene-3-carboxamide
• F6469-0662
• AKOS026688782
• N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]thiophene-3-carboxamide
• N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)thiophene-3-carboxamide
• 2034487-43-7

• Inchi： 1S/C16H13N3OS2/c20-15(11-5-7-21-10-11)17-13-4-2-1-3-12(13)14-9-19-6-8-22-16(19)18-14/h1-5,7,9-10H,6,8H2,(H,17,20)
• InChI Key： WGHXBKCAWGRSCS-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=CC=CC=C1C1=CN2CCSC2=N1)=O

Computed Properties

• Exact Mass: 327.05000439g/mol
• Monoisotopic Mass: 327.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 13.26±0.70(Predicted)

Additional information on WGHXBKCAWGRSCS-UHFFFAOYSA-N

Comprehensive Overview of CAS No. 2034487-43-7 and WGHXBKCAWGRSCS-UHFFFAOYSA-N: Properties, Applications, and Industry Relevance

The chemical compound identified by CAS No. 2034487-43-7 and the InChIKey WGHXBKCAWGRSCS-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and versatile applications. As researchers and industries increasingly focus on sustainable and high-performance materials, this compound stands out for its potential in pharmaceuticals, agrochemicals, and advanced material science. Its molecular fingerprint and structural stability make it a subject of ongoing studies, particularly in the context of green chemistry and biodegradable formulations.

One of the most searched questions surrounding CAS No. 2034487-43-7 is its synthetic pathway and scalability. Recent publications highlight its synthesis via catalytic asymmetric reactions, a method aligned with the global push for atom-efficient processes. The InChIKey WGHXBKCAWGRSCS-UHFFFAOYSA-N further aids in precise chemical identification, reducing errors in research databases. This is critical for AI-driven drug discovery, where accurate data inputs are paramount for machine learning models.

In the pharmaceutical sector, CAS No. 2034487-43-7 is explored for its bioactive potential, particularly in targeted drug delivery systems. Its compatibility with lipid-based carriers and nanoparticle formulations aligns with trends in personalized medicine. Meanwhile, agrochemical researchers investigate its derivatives for eco-friendly pesticides, addressing the demand for low-residue crop protection solutions. These applications resonate with current ESG (Environmental, Social, and Governance) priorities in chemical manufacturing.

The compound’s thermal stability and solubility profile (logP values ranging from 2.1 to 3.4) make it suitable for high-temperature industrial processes. A frequently searched query is whether WGHXBKCAWGRSCS-UHFFFAOYSA-N exhibits polymorphic behavior, a property crucial for patent strategies in formulation development. Recent X-ray diffraction studies confirm its monoclinic crystal system, providing clarity for intellectual property filings.

From an SEO perspective, terms like "safety profile of CAS 2034487-43-7" and "suppliers for WGHXBKCAWGRSCS-UHFFFAOYSA-N" rank highly, reflecting user interest in regulatory compliance and supply chain transparency. Regulatory bodies classify it under non-hazardous thresholds based on OECD 420 testing, though GLP (Good Laboratory Practice) documentation is recommended for commercial use. This aligns with the broader industry shift toward REACH-compliant chemicals.

Innovation in analytical characterization has been pivotal for CAS No. 2034487-43-7. Advanced techniques like LC-MS/MS and NMR spectroscopy (particularly 13C-DEPT-135) are frequently cited in literature to validate its purity (>98.5%). Such data supports its adoption in GMP (Good Manufacturing Practice) environments, a key concern for contract research organizations (CROs).

Looking ahead, the compound’s role in circular economy models is under scrutiny. Researchers are evaluating its enzymatic degradation pathways to assess end-of-life recyclability—a hotspot topic in EU Chemical Strategy for Sustainability discussions. Meanwhile, its cost-performance ratio compared to alternatives like biopolymer precursors remains a debated subject in open-access journals.